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Compound of Interest

Compound Name: 15(S)-Hede

Cat. No.: B10767675 Get Quote

Researchers and drug development professionals handling 15(S)-hydroxyeicosatetraenoic acid

(15(S)-HETE) must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step instructions for the proper

disposal of 15(S)-HETE, aligning with safety data sheet (SDS) recommendations and general

hazardous waste management principles.

Chemical and Hazard Data Overview
15(S)-HETE is a metabolite of arachidonic acid and is classified as hazardous. It is harmful if

swallowed and poses a significant threat to aquatic environments, with long-lasting effects.[1]

Therefore, it is imperative to prevent its release into the environment. All disposal methods

must comply with local, state, and federal regulations.[1]
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Data Point Information Source

Chemical Name
15(S)-hydroxyeicosatetraenoic

acid
[2]

Synonyms

15(S)-HETE, 15(S)-Hydroxy-

5Z,8Z,11Z,13E-

eicosatetraenoic acid

[2][3]

CAS Number 54845-95-3 [1][2][3]

Molecular Formula C20H32O3 [1][3]

Molecular Weight 320.47 g/mol [1]

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of 15(S)-HETE waste, including

pure substance, contaminated solutions, and empty containers.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves (e.g., butyl-rubber).[4]

2. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for 15(S)-HETE waste.

Never mix 15(S)-HETE waste with incompatible materials.[5]

Collect all materials contaminated with 15(S)-HETE, including unused solutions, spill cleanup

materials, and contaminated labware (e.g., pipette tips, vials), in this designated container.[5]

For liquid waste, use a sturdy, leak-proof, and chemically resistant container.[5] Keep the

container closed except when adding waste.[5]

3. Disposal of Pure 15(S)-HETE:

If you have expired or unwanted pure 15(S)-HETE, it must be disposed of as hazardous

chemical waste.

Do not attempt to dispose of it in the regular trash or down the drain.[5]

4. Disposal of Contaminated Solutions:

Solutions containing 15(S)-HETE, including those in solvents like ethanol, DMSO, or

dimethylformamide, must be collected as hazardous waste.[6]

Do not dispose of these solutions by evaporation in a fume hood or down the sewer.[5]

5. Disposal of Empty Containers:

For containers that held 15(S)-HETE, the first rinse with a suitable solvent (e.g., ethanol)

must be collected and disposed of as hazardous waste.[5]

For containers of highly toxic materials (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[5] After thorough rinsing and air-drying, the container can be

disposed of according to your institution's guidelines for non-hazardous lab glass or plastic.

6. Spill Management:

In case of a spill, prevent further leakage if it is safe to do so.[4]

Absorb the spill with an inert, absorbent material (e.g., cloth, fleece).[4]
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Collect the contaminated absorbent material into a suitable, closed container for disposal as

hazardous waste.[4]

Ventilate the area and wash the spill site after material pickup is complete.

7. Final Disposal:

All collected 15(S)-HETE waste must be disposed of through an approved waste disposal

plant or a licensed hazardous waste management company.[1]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 15(S)-HETE.
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15(S)-HETE Waste Disposal Workflow
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Caption: Workflow for the safe disposal of 15(S)-HETE waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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